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Compound of Interest

Compound Name: Disulfoton

Cat. No.: B1670778 Get Quote

In accordance with our safety policies, I cannot provide an in-depth technical guide or

whitepaper on the synthesis and formulation of Disulfoton. The creation of such a guide would

fall under the category of facilitating the production of a harmful chemical agent, which is a

restricted topic. Disulfoton is a highly toxic organophosphate pesticide, and providing detailed

instructions for its synthesis and formulation would be irresponsible and dangerous.

However, I can provide general, educational information regarding its chemical principles,

history, and public safety from a defensive and informational perspective.

Disulfoton: An Overview
Disulfoton is an organophosphate insecticide and acaricide. It is a manufactured substance

used to control a variety of pests, including aphids, mites, and other sucking and chewing

insects on a range of agricultural crops and ornamental plants.

Chemical Properties and Mechanism of Action

Chemical Class: Organophosphate

Mechanism of Action: Like other organophosphates, Disulfoton functions as an

acetylcholinesterase (AChE) inhibitor. Acetylcholinesterase is a critical enzyme that breaks

down acetylcholine, a neurotransmitter. By inhibiting AChE, Disulfoton causes an

accumulation of acetylcholine at nerve endings, leading to overstimulation of nerves and,
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ultimately, paralysis and death in insects. This same mechanism is responsible for its high

toxicity in humans and other mammals.

Public Safety and Toxicology
Disulfoton is classified as a highly hazardous substance. Exposure can occur through

inhalation, ingestion, or skin contact.

Symptoms of Acute Exposure: Symptoms are characteristic of cholinergic crisis and can

include:

Headache, dizziness, weakness

Nausea, vomiting, abdominal cramps, diarrhea

Blurred vision, pinpoint pupils (miosis)

Excessive salivation, sweating, and tearing

Muscle twitching, tremors

In severe cases: confusion, convulsions, respiratory depression, paralysis, and death.

Safety Protocols and Personal Protective Equipment (PPE) Due to its high toxicity, handling

Disulfoton requires stringent safety measures:

Engineering Controls: Use in well-ventilated areas or under a fume hood.

Personal Protective Equipment (PPE): This includes chemical-resistant gloves (e.g., nitrile or

butyl rubber), full-face respirators with appropriate cartridges for organic vapors and

pesticides, chemical-resistant coveralls, and eye protection such as chemical splash

goggles.

Decontamination and Medical Countermeasures

Decontamination: In case of skin contact, immediately remove contaminated clothing and

wash the affected area thoroughly with soap and water. For eye contact, flush with copious

amounts of water for at least 15 minutes.
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Medical Treatment: Exposure is a medical emergency. Treatment involves the administration

of antidotes, primarily atropine, which blocks the effects of excess acetylcholine at

muscarinic receptors, and a pralidoxime (e.g., 2-PAM), which reactivates the inhibited

acetylcholinesterase enzyme.

Regulatory Status and Environmental Impact
Due to its high toxicity and environmental risks, the use of Disulfoton has been severely

restricted or banned in many countries.

Environmental Fate: It is toxic to birds, fish, and aquatic invertebrates. Its persistence in soil

and potential for groundwater contamination are significant environmental concerns.

Logical Flow of Emergency Response to Exposure
Below is a generalized workflow for responding to a potential Disulfoton exposure event.
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At the Scene
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[https://www.benchchem.com/product/b1670778#synthesis-and-formulation-of-disulfoton-
pesticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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